Niceritrol

• CAS No.: 5868-05-3
• Product Name: Niceritrol
• Molecular Formula: C29H24N4O8
• Molecular Weight: 556.5 g/mol
• IUPAC Name: [3-(pyridine-3-carbonyloxy)-2,2-bis(pyridine-3-carbonyloxymethyl)propyl] pyridine-3-carboxylate
• Standard InChI: InChI=1S/C29H24N4O8/c34-25(21-5-1-9-30-13-21)38-17-29(18-39-26(35)22-6-2-10-31-14-22,19-40-27(36)23-7-3-11-32-15-23)20-41-28(37)24-8-4-12-33-16-24/h1-16H,17-20H2
• Standard InChIKey: KUEUWHJGRZKESU-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C(=O)OCC(COC(=O)C2=CN=CC=C2)(COC(=O)C3=CN=CC=C3)COC(=O)C4=CN=CC=C4
• Canonical SMILES: C1=CC(=CN=C1)C(=O)OCC(COC(=O)C2=CN=CC=C2)(COC(=O)C3=CN=CC=C3)COC(=O)C4=CN=CC=C4
• Appearance: Solid powder
• Melting Point: 162.0 °C
• Description: Niceritrol is a niacin derivative that decreases serum Lp(a) levels.; Niceritrol is an organic molecular entity.; An ester of nicotinic acid that lowers cholesterol and triglycerides in total plasma and in the VLD- and LD-lipoprotein fractions.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Niceritrol; Niceritrol Tetrahydrochloride; Pentaerythritol Tetranicotinate; Pentaerythritoltetranicotinate; Perycit; Tetrahydrochloride, Niceritrol; Tetranicotinate, Pentaerythritol
• Reference: 1: Owada A, Suda S, Hata T. Antiproteinuric effect of niceritrol, a nicotinic acid derivative, in chronic renal disease with hyperlipidemia: a randomized trial. Am J Med. 2003 Apr 1;114(5):347-53. PubMed PMID: 12714122.; 2: Yamamoto K, Fukushima N, Ozaki I, Setoguchi Y, Yanagita T, Sakai T. New combined therapy of niceritrol and probucol on heterozygous familial hypercholesterolemia. Artery. 1991;18(3):133-49. PubMed PMID: 2069518.; 3: Kuboyama N, Watanabe Y, Yamaguchi M, Sato K, Suzuki T, Akiba T. Effects of niceritrol on faecal and urinary phosphate excretion in normal rats. Nephrol Dial Transplant. 1999 Mar;14(3):610-4. PubMed PMID: 10193807.; 4: Nagakawa Y, Orimo H, Harasawa M. The anti-platelet effect of niceritrol in patients with arteriosclerosis and the relationship of the lipid-lowering effect to the anti-platelet effect. Thromb Res. 1985 Nov 15;40(4):543-53. PubMed PMID: 4082125.; 5: Kibata M, Ishida M, Asano K, Uehara H, Saito K, Fuchimoto T, Ugaki K, Murakami H, Matoba K, Kotakemori Y, Shirai K, Yoshioka H, Nanba M, Yasuda M, Ishizaki M, Kitagawa N, Ikejiri K, Inohara R, Lee BJ, Saino S, Sakado J, Matuzaka H, Numata K, Mandai M, Miyake K, Nakamura K. Clinical study of niceritrol on serum lipids in the treatment of hyperlipidemia. Atherosclerosis. 1980 Nov;37(3):333-42. PubMed PMID: 7458980.; 6: Hamazaki T, Hasunuma K, Kobayashi S, Shishido H, Yano S. The effects on lipids, blood viscosity and platelet aggregation of combined use of niceritrol (Perycit) and a low dose of acetylsalicylic acid. Atherosclerosis. 1985 Apr;55(1):107-13. PubMed PMID: 4004983.; 7: Saika Y, Kodama N, Kimura K, Fujii R, Ohtani H, Mune M, Mimura K, Maeda T, Yukawa S. [Plasma nicotinic acid levels in hemodialysis patients after the administration of niceritrol]. Nihon Jinzo Gakkai Shi. 1999 Jun;41(4):430-5. Japanese. PubMed PMID: 10441992.; 8: Tanaka K, Hayashi K, Shingu T, Kuga Y, Okura Y, Yasunobu Y, Ohtani H, Nomura S, Kurushima H, Saeki M, Kambe M, Kajiyama G. Pentaerythritol tetranicotinate (niceritrol) decreases plasma lipoprotein(a) levels. Metabolism. 1997 Apr;46(4):355-8. PubMed PMID: 9109834.; 9: Hamatani H, Hiromura K, Kobatake K, Yoshida H, Kobayashi S, Yoneda N, Kayakabe K, Matsumoto T, Kuroiwa T, Ueki K, Nojima Y. Successful treatment of lipoprotein glomerulopathy in a daughter and a mother using niceritrol. Clin Exp Nephrol. 2010 Dec;14(6):619-24. doi: 10.1007/s10157-010-0333-9. Epub 2010 Sep 15. PubMed PMID: 20842518.; 10: Yamauchi K, Tanahashi Y, Okada M, Tsuzuki J, Sato A, Abe K, Inagaki H, Agetsuma H, Hattori R, Izawa H. Long-term effects of niceritrol on serum lipoprotein(a) and lipids in patients with high levels of lipoprotein(a). Clin Ther. 1995 Jan-Feb;17(1):52-9. PubMed PMID: 7758061.; 11: Teramoto T, Yamada N, Shimano H, Oka Y, Itakura H, Saito Y, Morisaki N, Shirai K, Ishikawa T, Tada N, Ito H, Yamanouchi T, Matsushima T, Kawakami M, Murase T, Okubo M, Totsuka Y, Kikuchi M. Dose-dependent effect of niceritrol on plasma lipoprotein-a. Scand J Clin Lab Invest. 1996 Jul;56(4):359-65. PubMed PMID: 8837243.; 12: Shirai K, Ishikawa Y, Nishide T, Sasaki N, Murano S, Sato A, Matsuoka N, Saito Y, Yoshida S. Effect of niceritrol on lipid metabolism of aorta in atherosclerotic rats. Tohoku J Exp Med. 1984 Jun;143(2):231-8. PubMed PMID: 6474452.; 13: Harthon L, Brattsand R. Enzymatic hydrolysis of pentaerythritoltetranicotinate and meso-inositolhexanicotinate in blood and tissues. Arzneimittelforschung. 1979;29(12):1859-62. PubMed PMID: 546424.; 14: Jay RH, Dickson AC, Betteridge DJ. Effects of aspirin upon the flushing reaction induced by niceritrol. Br J Clin Pharmacol. 1990 Jan;29(1):120-2. PubMed PMID: 2297456; PubMed Central PMCID: PMC1380070.; 15: Nozaki S, Kihara S, Kubo M, Kameda K, Matsuzawa Y, Tarui S. Increased compliance of niceritrol treatment by addition of aspirin: relationship between changes in prostaglandins and skin flushing. Int J Clin Pharmacol Ther Toxicol. 1987 Dec;25(12):643-7. PubMed PMID: 3481359.; 16: Vessby B, Lithell H, Gustafsson IB, Boberg J. Changes in the fatty acid composition of the plasma lipid esters during lipid-lowering treatment with diet, clofibrate and niceritrol. Reduction of the proportion of linoleate by clofibrate but not by niceritrol. Atherosclerosis. 1980 Jan;35(1):51-65. PubMed PMID: 6989377.; 17: Oida K, Nakai T, Tamai T, Kutsumi Y, Kobayashi T, Hayashi T, Yamada S, Takeda R. Effects of niceritrol (pentaerythritol tetranicotinate) on plasma lipoprotein concentration: increment of high density lipoprotein(HDL) cholesterol and HDL-cholesterol/low density lipoprotein cholesterol ratio in hypo-high density lipoproteinemia. Artery. 1982;10(4):266-85. PubMed PMID: 7181672.; 18: Sasaki J, Yamamoto K, Kobori S, Setoguchi Y, Sato Y, Matsunaga A, Shichiri M, Sakai T, Kono S, Arakawa K. Effects of fluvastatin, a new inhibitor of HMG-CoA reductase, and niceritrol on serum lipids, lipoproteins and cholesterol ester transfer activity in primary hypercholesterolemic patients. Int J Clin Pharmacol Ther. 1995 Jul;33(7):420-6. PubMed PMID: 7582401.; 19: Stender S, Astrup P, Brattsand R. A nicotinic acid ester and experimental atherosclerosis: no significant effect of treatment with niceritrol (pentaerythritoltetranicotinate) on cholesterol in aorta of rabbits previously fed with cholesterol-enriched diet. Atherosclerosis. 1976 May-Jun;23(3):503-11. PubMed PMID: 1267865.; 20: Vessby B, Lithell H, Gustafsson IB, Borberg J. Pronounced lipoprotein lipid reduction obtained by combined lipid-lowering treatment in patients with atherosclerotic disease. Atherosclerosis. 1979 Aug;33(4):457-77. PubMed PMID: 228684.
• PubChem Compound: 4476
• Last Modified: Nov 11 2021